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Compound of Interest

(Aminomethyl)phosphonic acid-
13C,15N

cat. No.: B12380556

Compound Name:

For researchers, scientists, and drug development professionals requiring high-purity,
isotopically labeled (Aminomethyl)phosphonic acid (AMPA), several commercial suppliers offer
this compound, primarily for use as an internal standard in analytical methodologies. This
technical guide provides a comprehensive overview of the available commercial options,
detailed experimental protocols for its application, and relevant metabolic pathway information.

Commercial Availability

(Aminomethyl)phosphonic acid-13C,15N is available from various chemical suppliers,
typically as a solution or in solid form. The isotopic labeling provides a distinct mass shift,
making it an ideal internal standard for quantitative analysis by mass spectrometry to mitigate
matrix effects and improve accuracy. Below is a summary of offerings from prominent suppliers.
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Experimental Protocols

(Aminomethyl)phosphonic acid-13C,15N is predominantly utilized as an internal standard in
liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantification
of AMPA and its parent compound, glyphosate, in various matrices such as environmental
samples (water, soil) and biological fluids (urine).[1][2] Below are generalized experimental
protocols based on published methods.[3][4][5]

Sample Preparation: Solid-Phase Extraction (SPE) for
Urine Samples
This protocol is a representative method for the extraction and cleanup of AMPA from urine

samples prior to LC-MS/MS analysis.[2][3]

o Sample Fortification: To a 250 pL aliquot of urine, add a known concentration of
(Aminomethyl)phosphonic acid-13C,15N internal standard.[2]

» Equilibration: Vortex the sample vigorously and allow it to equilibrate at room temperature for
30 minutes.[2]
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» SPE Cartridge Conditioning: Precondition an Oasis MCX (Mixed-Mode Cation Exchange)
SPE cartridge with 2 mL of methanol followed by 2 mL of water.[2]

o Sample Loading: Load the fortified urine sample onto the conditioned SPE cartridge.
e Washing: Wash the cartridge with a suitable solvent to remove interfering substances.

o Elution: Elute the analytes (AMPA and the internal standard) from the cartridge using an
appropriate elution solvent.

e Solvent Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle
stream of nitrogen and reconstitute the residue in a suitable solvent for LC-MS/MS analysis.

LC-MS/MS Analysis

The following are typical parameters for the chromatographic separation and mass
spectrometric detection of AMPA.

e Liquid Chromatography:

[¢]

Column: A column suitable for polar analytes, such as an ACQUITY UPLC BEH C18
column (e.g., 1.8 um, 2.1 x 100 mm), is often used.[4]

[¢]

Mobile Phase: A gradient elution with water and acetonitrile, both containing an additive
like formic acid (e.g., 0.1%), is common.[2]

[¢]

Flow Rate: A typical flow rate is around 0.3 - 0.8 mL/min.[2][4]

[¢]

Column Temperature: Maintained at around 40 °C.[2]
e Mass Spectrometry:

o lonization: Electrospray ionization (ESI) in negative ion mode is commonly employed for
AMPA analysis.[2]

o Detection: Multiple Reaction Monitoring (MRM) is used for sensitive and selective
guantification. The MRM transitions for native AMPA and the 13C,15N-labeled internal
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standard are monitored. For example, a transition for AMPA could be the precursor ion m/z
110 to product ions m/z 63 and 79.[6]

Metabolic Pathway

(Aminomethyl)phosphonic acid (AMPA) is the primary degradation product of the widely used
herbicide, glyphosate. This degradation is primarily carried out by microorganisms in the soil

and water.[7]
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Microbial Degradation
Glyphosate (e.g., Glyphosate oxidoreductase) > (Aminomethyl)phosphonic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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